Cas no 95727-06-3 (1,2-Phenanthridinediol, 1,2-dihydro-)

• Product name: 1,2-Phenanthridinediol, 1,2-dihydro-
• CAS No: 95727-06-3
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 734893
• PubChem ID: 71331081

1,2-Phenanthridinediol, 1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Phenanthridinediol, 1,2-dihydro-
• 1,2-dihydrophenanthridine-1,2-diol

• Inchi： 1S/C13H11NO2/c15-11-6-5-10-12(13(11)16)9-4-2-1-3-8(9)7-14-10/h1-7,11,13,15-16H
• InChI Key： LXVHOXMSZFDQGT-UHFFFAOYSA-N
• SMILES： OC1C(C=CC2C1=C1C=CC=CC1=CN=2)O

Computed Properties

• Exact Mass: 213.078978594g/mol
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenanthridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Phenanthridines and derivatives